Cas no 375-53-1 (Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro-)

Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro- is a fluorinated aldehyde characterized by its high degree of fluorine substitution, which imparts unique chemical and physical properties. The presence of nine fluorine atoms enhances its thermal stability, chemical resistance, and hydrophobic behavior. This compound is particularly valuable in applications requiring inertness to harsh conditions, such as specialty solvents, surface treatments, and advanced material synthesis. Its strong electron-withdrawing effects also make it useful in organic synthesis, particularly for introducing fluorinated moieties into target molecules. The compound's low surface energy and resistance to degradation further expand its utility in high-performance coatings and fluoropolymer modifications.
Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro- structure
375-53-1 structure
Product Name:Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro-
CAS No:375-53-1
MF:C5HF9O
MW:248.046473264694
CID:304431
PubChem ID:2769667
Update Time:2025-10-30

Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro- Chemical and Physical Properties

Names and Identifiers

    • Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro-
    • 2,2,3,3,4,4,5,5,5-nonafluoropentanal,hydrate
    • Nonafluoropentanal hydrate
    • Perfluoropentanal hydrate
    • nonafluoro-valeraldehyde
    • Nonafluor-valeraldehyd
    • Perfluoropentanal
    • perfluorovaleraldehyde
    • Perfluor-valeraldehyd
    • NONAFLUOROPENTANALHYDRATE
    • 375-53-1
    • DTXSID40377824
    • NS00011199
    • ILSWGKFIWBVLDG-UHFFFAOYSA-N
    • MFCD00447515
    • 2,2,3,3,4,4,5,5,5-nonafluoropentanal
    • SCHEMBL9724351
    • MDL: MFCD00447515
    • Inchi: 1S/C5HF9O/c6-2(7,1-15)3(8,9)4(10,11)5(12,13)14/h1H
    • InChI Key: ILSWGKFIWBVLDG-UHFFFAOYSA-N
    • SMILES: FC(C(C=O)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 265.99900
  • Monoisotopic Mass: 247.98836811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Melting Point: 50 °C
  • PSA: 26.30000
  • LogP: 2.58920

Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro- Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro- Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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